Cas no 152764-24-4 (6α-Spiroandrosta-1,4-diene-6,2'-oxiran-3,17-dione)

• Product Name: 6α-Spiroandrosta-1,4-diene-6,2'-oxiran-3,17-dione
• CAS No: 152764-24-4
• MF: C₂₀H₂₄O₃
• MW: 312.402766227722
• CID: 4557468
• Update Time: 2023-11-22

6α-Spiroandrosta-1,4-diene-6,2'-oxiran-3,17-dione Chemical and Physical Properties

Names and Identifiers

• A)-
• (6S,8R,9S,10R,13S,14S)-10,13-Dimethylspiro[7,8,9,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-6
• 6α-Spiroandrosta-1,4-diene-6,2'-oxiran-3,17-dione

• Inchi： 1S/C20H24O3/c1-18-7-5-12(21)9-16(18)20(11-23-20)10-13-14-3-4-17(22)19(14,2)8-6-15(13)18/h5,7,9,13-15H,3-4,6,8,10-11H2,1-2H3/t13-,14-,15-,18+,19-,20+/m0/s1
• InChI Key： GFNJDRLFFJDJAC-JKAPWZSASA-N
• SMILES： O1C[C@@]21C1=CC(C=C[C@]1(C)[C@H]1CC[C@]3(C)C(CC[C@H]3[C@@H]1C2)=O)=O

Computed Properties

• Exact Mass: 312.172545g/mol
• Monoisotopic Mass: 312.172545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.7
• Molecular Weight: 312.4g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives